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Compound of Interest

Compound Name: Boc-L-valine amide

CAS No.: 35150-08-4

Cat. No.: B558184

Get Quote

An In-Depth Technical Guide to Boc-L-Valine Amide: Properties, Synthesis, and Applications

Executive Summary
This technical guide provides a comprehensive overview of tert-butyl N-[(2S)-1-amino-3-

methyl-1-oxobutan-2-yl]carbamate, commonly known as Boc-L-valine amide. As a critical N-

terminally protected amino acid derivative, this compound is a fundamental building block in

modern peptide synthesis and a valuable intermediate in pharmaceutical and agrochemical

research.[1] Its molecular weight is 216.28 g/mol , and its structure incorporates the acid-labile

tert-butoxycarbonyl (Boc) protecting group, which is instrumental for the sequential and

controlled assembly of peptide chains.[1][2][3][4] This document offers an in-depth exploration

of its physicochemical properties, detailed synthesis protocols, analytical validation techniques,

and key applications, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Characteristics
Boc-L-valine amide is a white, crystalline powder at room temperature.[1][5] The presence of

the bulky, hydrophobic Boc group and the terminal amide moiety dictates its solubility and

reactivity profile. Its core properties are summarized in the table below.
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Property Value Source(s)

Molecular Weight 216.28 g/mol [1][2][3][4]

Molecular Formula C₁₀H₂₀N₂O₃ [1][2][3][4]

IUPAC Name

tert-butyl N-[(2S)-1-amino-3-

methyl-1-oxobutan-2-

yl]carbamate

[4][6]

CAS Number 35150-08-4 [1][2][6]

Appearance White crystalline powder [1][5]

Melting Point 156-161 °C [1][5]

Purity Typically ≥ 99% (by HPLC) [1][3]

Synonyms

Boc-L-Val-NH₂, (S)-tert-Butyl

(1-amino-3-methyl-1-oxobutan-

2-yl)carbamate

[1][3][4]

Below is a diagram representing the two-dimensional chemical structure of Boc-L-valine
amide.

Caption: 2D structure of Boc-L-valine amide.

Synthesis and Purification
Principle of Synthesis
The synthesis of Boc-L-valine amide is conceptually a two-stage process. First, the amino

group of the parent amino acid, L-valine, is protected using di-tert-butyl dicarbonate (Boc

anhydride) under basic conditions to yield N-Boc-L-valine.[7] The second stage involves the

amidation of the carboxylic acid of N-Boc-L-valine. This is a standard peptide coupling reaction

where the carboxyl group is activated by a coupling reagent, making it susceptible to

nucleophilic attack by an amine—in this case, ammonia—to form the terminal primary amide.

Experimental Protocol: Synthesis of Boc-L-valine amide
from Boc-L-valine
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This protocol describes a solution-phase method for amidating N-Boc-L-valine using a common

coupling agent. The choice of coupling reagent is critical for minimizing side reactions,

particularly racemization of the valine chiral center.[8]

Materials:

N-Boc-L-valine

HBTU (Hexafluorophosphate Benzotriazole Tetramethyl Uronium)

DIPEA (N,N-Diisopropylethylamine)

Ammonia (0.5 M solution in 1,4-Dioxane)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

1 M HCl solution

Saturated NaHCO₃ solution

Brine (saturated NaCl solution)

Anhydrous MgSO₄ or Na₂SO₄

Procedure:

Dissolution: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve N-

Boc-L-valine (1.0 equiv.) in anhydrous DCM or DMF.

Activation: Add HBTU (1.1 equiv.) and DIPEA (2.5 equiv.) to the solution. Stir the mixture at

room temperature for 10-15 minutes. This pre-activation step forms the activated ester

intermediate, which is highly reactive towards amines.

Amidation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add the ammonia

solution (1.5 equiv.) dropwise to the activated N-Boc-L-valine solution.
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Reaction: Allow the mixture to slowly warm to room temperature and stir for 2-4 hours.

Monitoring: The progress of the reaction should be monitored by Thin-Layer

Chromatography (TLC) until the starting N-Boc-L-valine is fully consumed.[8] This step is

crucial for self-validation and ensuring the reaction has gone to completion.

Work-up:

Concentrate the reaction mixture under reduced pressure to remove the solvent.[8]

Dissolve the resulting residue in ethyl acetate.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine

to remove unreacted reagents and base.[8]

Drying and Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and

concentrate the filtrate under reduced pressure to yield the crude Boc-L-valine amide.[8]

Purification: The crude product can be further purified by recrystallization or column

chromatography to achieve high purity (≥99%).

Workflow Visualization
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Synthesis Workflow

N-Boc-L-valine
(in anhydrous solvent)

Add HBTU + DIPEA
(Pre-activation)

Add Ammonia Solution (0°C)
(Nucleophilic Attack)

Aqueous Work-up
(Wash with HCl, NaHCO₃, Brine)

Dry, Concentrate & Purify
(Recrystallization/Chromatography)

Pure Boc-L-valine amide

Click to download full resolution via product page

Caption: General workflow for the synthesis of Boc-L-valine amide.

The Role of the Boc Protecting Group in Peptide
Synthesis
Mechanism of Protection
The tert-butoxycarbonyl (Boc) group is a cornerstone of peptide chemistry, serving as a

temporary protecting group for the N-terminus of an amino acid.[7] Its efficacy stems from two
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key features:

Steric Hindrance: The bulky tert-butyl group physically blocks the nitrogen atom, preventing it

from participating in unwanted nucleophilic reactions.

Acid Lability: The urethane bond is stable to a wide range of reaction conditions but can be

selectively and cleanly cleaved under moderately acidic conditions (e.g., with trifluoroacetic

acid, TFA), regenerating the free amine without affecting other protecting groups like benzyl

(Bzl) or tosyl (Tos) ethers used for side-chain protection.

Application in Solid-Phase Peptide Synthesis (SPPS)
Boc-L-valine amide, and more commonly its carboxylic acid counterpart, is a key reagent in

the Boc/Bzl strategy for Solid-Phase Peptide Synthesis (SPPS).[7] In this methodology, a

peptide chain is assembled sequentially while anchored to an insoluble polymer resin. The

iterative cycle involves two main steps:

Deprotection: The Boc group of the resin-bound N-terminal amino acid is removed with TFA.

Coupling: The next Boc-protected amino acid is activated and coupled to the newly freed N-

terminal amine of the growing peptide chain.[7]

This cycle is repeated until the desired peptide sequence is synthesized. The use of Boc-

protected amino acids allows for precise control over the sequence assembly.[9]

SPPS Workflow Visualization
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Boc-SPPS Elongation Cycle

Resin-Bound Peptide
(N-terminal Boc-protected)

Step 1: Deprotection
(Treat with TFA)

Step 2: Neutralization
(Treat with DIPEA)

Step 3: Coupling
(Add activated Boc-Amino Acid,

e.g., Boc-L-Valine)

Step 4: Washing
(Remove excess reagents)

Elongated Peptide
(Ready for next cycle)

Repeat Cycle

Click to download full resolution via product page

Caption: The iterative cycle of peptide chain elongation using Boc-SPPS.

Analytical Validation
Confirming the identity and purity of synthesized Boc-L-valine amide is paramount. The

primary techniques employed are:
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High-Performance Liquid Chromatography (HPLC): This is the standard method for

assessing the purity of the compound. Commercial suppliers typically guarantee a purity of

≥99% as determined by HPLC.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure by analyzing the chemical shifts and coupling constants of the protons

and carbons, ensuring they match the expected structure of Boc-L-valine amide.

Mass Spectrometry (MS): MS is used to verify the molecular weight of the compound,

confirming it corresponds to the expected value of 216.28 g/mol .

Applications in Research and Drug Development
Boc-L-valine amide is a versatile compound with applications extending beyond its role as a

simple building block.[1]

Peptide Synthesis: Its primary application is in the synthesis of bioactive peptides for

therapeutic research.[6] The valine residue is a common component of many biologically

active peptides, and this protected form facilitates their construction.[8]

Drug Development: It serves as a crucial intermediate in the synthesis of complex

pharmaceuticals.[1] It is particularly valuable in the design of prodrugs, where modifying a

parent drug with moieties like valine amide can enhance properties such as bioavailability

and metabolic stability.[6]

Agrochemicals: The compound is also used as an intermediate in the production of

advanced agrochemicals, where its specific stereochemistry can impart desired biological

activity.[1]

Broader Research: It finds use in biotechnology for the production of specific proteins and

enzymes and in neuroscience research to study amino acid systems.[6]

Safety, Handling, and Storage
While Boc-L-valine amide is not classified as a hazardous substance, standard laboratory

safety protocols should always be followed to minimize risk.[10]
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from accidental

splashes or airborne particles.

[10]

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact.

[10]

Respiratory Protection

NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) if dust is generated.

Minimizes inhalation of

airborne powder.[10]

Body Protection Standard laboratory coat.
Protects personal clothing from

contamination.[10]

Storage: Boc-L-valine amide should be stored in a cool, dry place. The recommended storage

temperature is between 0-8 °C to ensure long-term stability.[1][5]

Conclusion
Boc-L-valine amide is an indispensable tool in the field of synthetic organic chemistry. Its well-

defined physicochemical properties, coupled with the reliable functionality of the Boc protecting

group, make it a valuable asset for the controlled synthesis of peptides and other complex

molecules. For researchers and professionals in drug discovery and development, a thorough

understanding of its synthesis, handling, and application is essential for leveraging its full

potential in creating novel therapeutics and advanced chemical products.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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